Cas no 1157364-90-3 (1-(4-(Methylthio)phenyl)-2-(propylthio)ethan-1-one)

• Product Name: 1-(4-(Methylthio)phenyl)-2-(propylthio)ethan-1-one
• CAS No: 1157364-90-3
• MF: C₁₂H₁₆OS₂
• MW: 240.384840965271
• CID: 5230786
• Update Time: 2025-11-01

1-(4-(Methylthio)phenyl)-2-(propylthio)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Methylthio)phenyl)-2-(propylthio)ethan-1-one
• 1-[4-(methylsulfanyl)phenyl]-2-(propylsulfanyl)ethan-1-one
• Ethanone, 1-[4-(methylthio)phenyl]-2-(propylthio)-

• Inchi： 1S/C12H16OS2/c1-3-8-15-9-12(13)10-4-6-11(14-2)7-5-10/h4-7H,3,8-9H2,1-2H3
• InChI Key： FNEXTZSRKLUCDD-UHFFFAOYSA-N
• SMILES： S(CC(C1C=CC(=CC=1)SC)=O)CCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 186
• XLogP3: 3.7
• Topological Polar Surface Area: 67.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-(Methylthio)phenyl)-2-(propylthio)ethan-1-one

Comprehensive Overview of 1-(4-(Methylthio)phenyl)-2-(propylthio)ethan-1-one (CAS No. 1157364-90-3)

1-(4-(Methylthio)phenyl)-2-(propylthio)ethan-1-one (CAS No. 1157364-90-3) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, often referred to by its systematic name or CAS number 1157364-90-3, features a molecular structure combining methylthio and propylthio functional groups, which contribute to its distinct reactivity and utility. Researchers and industry professionals are increasingly exploring its use in pharmaceuticals, agrochemicals, and material science, making it a topic of interest in both academic and commercial circles.

The growing demand for specialty chemicals like 1-(4-(Methylthio)phenyl)-2-(propylthio)ethan-1-one aligns with broader trends in sustainable chemistry and green synthesis. As industries seek alternatives to traditional reagents, compounds such as this one are being evaluated for their efficiency and environmental impact. For instance, its potential role in catalysis or as an intermediate in drug discovery has sparked discussions in scientific forums. Users frequently search for terms like "applications of methylthio compounds" or "propylthio derivatives in research," reflecting the compound's relevance in cutting-edge studies.

From a structural perspective, 1-(4-(Methylthio)phenyl)-2-(propylthio)ethan-1-one exhibits a balanced polarity due to its aryl and alkylthio components. This balance makes it a versatile candidate for organic synthesis, particularly in reactions requiring controlled electron density. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize this compound, ensuring its purity and stability for further use. The compound's CAS registry number 1157364-90-3 serves as a critical identifier in databases like SciFinder and Reaxys, where researchers access detailed physicochemical data.

In the context of industrial applications, 1-(4-(Methylthio)phenyl)-2-(propylthio)ethan-1-one is often highlighted for its role in developing high-performance materials. For example, its incorporation into polymer matrices can enhance thermal stability or modify optical properties. Queries such as "thioether-based materials" or "advanced organic intermediates" frequently appear in search engines, underscoring the compound's niche yet expanding footprint. Additionally, its compatibility with green chemistry principles—such as reduced waste generation—positions it favorably in regulatory and sustainability assessments.

Looking ahead, the scientific community continues to investigate 1-(4-(Methylthio)phenyl)-2-(propylthio)ethan-1-one for novel applications. Whether in pharmaceutical formulations or as a ligand in coordination chemistry, its multifunctional nature offers ample opportunities for innovation. As interest grows, so does the need for reliable suppliers and detailed safety profiles, topics often searched alongside the compound's CAS number 1157364-90-3. By staying abreast of these developments, stakeholders can leverage this compound's full potential while adhering to evolving industry standards.